![molecular formula C9H8N2O2 B596198 6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid CAS No. 1242427-42-4](/img/structure/B596198.png)
6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
Overview
Description
6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, drug design, and biochemistry. This compound is also known as MPPCA and has a molecular weight of 203.2 g/mol.
Mechanism of Action
The mechanism of action of 6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. The compound has also been shown to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
The compound 6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid has several advantages for lab experiments. It is readily available and can be synthesized using simple and cost-effective methods. The compound is also stable under normal laboratory conditions. However, the limitations of this compound include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on 6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid. One potential direction is the investigation of its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is the study of its mechanism of action and its potential interactions with other enzymes and proteins. Additionally, the compound's potential use in drug design and medicinal chemistry can also be explored.
Synthesis Methods
The synthesis of 6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid can be achieved through various methods. One of the commonly used methods is the reaction of 6-methyl-2-pyridinecarboxylic acid with ethyl glyoxalate in the presence of a catalyst such as triethylamine. The reaction is carried out under reflux conditions in a solvent such as tetrahydrofuran to yield the desired product.
Scientific Research Applications
The compound 6-Methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-tumor and anti-inflammatory activities. The compound has also been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
6-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-2-7-6(4-10-5)3-8(11-7)9(12)13/h2-4,11H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLAUONSWVOQRQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C(N2)C(=O)O)C=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-2-(benzo[d][1,3]dioxol-5-ylmethyl)-4-bromoisoindolin-1-one](/img/structure/B596131.png)
